Cas no 89-33-8 (Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate)

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate structure

89-33-8 structure

Product Name:Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate

CAS No:89-33-8

MF:C₁₂H₁₂N₂O₃

MW:232.235282897949

MDL:MFCD00020764

CID:34500

PubChem ID:66636

Update Time:2024-10-26

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-(Ethoxycarbonyl)-1-phenyl-5-pyrazolone
- 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylicacid,ethylester
- 4,5-dihydro-5-oxo-1-phenyl-1h-pyrazole-3-carboxylicaciethylester
- 1-PHENYL-5-PYRAZOLONE-3-CARBOXYLIC ACID ETHYL ESTER
- 1-PHENYL-3-ETHOXYCARBONYL-5-PYRAZALONE
- 1-PHENYL-3-CARBETHOXY-5-PYRAZOLONE
- 1H-PYRAZOLE-3-CARBOXYLIC ACID 4,5-DIHYDRO-5-OXO-1-PHENYL, ETHYL ESTER
- 5-OXO-1-PHENYLPYRAZOLINECARBOXYLIC ACID ETHYL ESTER
- CEP
- Ethyl 5-oxo-1-phenyl-2-pyrazoline-3-carboxylate
- Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
- 1-PHENYL-3-C
- 1-Phenyl-3-carboethoxy-5-pyrazolone
- 1-PHENYL-3-ETHOXYCARBONYL-5-PYRAZOLONE
- 2,4-dihydro-2-phenyl-5-ethoxycarbonyl-3H-pyrazol-3-one
- 3-Carbethoxy-1-phenyl-2-pyrazolin-5-one
- 3-Ethoxycarbonyl-1-phenyl-2-pyrazolin-5-one
- 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
- 5-Oxo-1-phenyl-2-pyrazolin-3-carbonsaeureethylester
- CARBETHOXYPYRAZOLONE
- PHENYL CARBETHOXY PYRAZOLONE
- 1-Phenyl-3-carbethoxypyrazolone
- 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester
- WBFXQKNQVZMOSQ-UHFFFAOYSA-N
- 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylic acid, ethyl ester
- Ethyl 1-phenyl-5-pyrazolinone-3-carboxylate
- 2-Pyrazoline-3-carb
- SCHEMBL3407816
- Oprea1_648371
- W-109327
- CHEMBL1525042
- MLS000711712
- MFCD00020764
- NCGC00245489-01
- NCGC00256175-01
- AKOS000119711
- 89-33-8
- EINECS 201-899-4
- NSC 49150
- Tox21_301999
- DTXSID5044738
- UNII-87C344GV0D
- ethyl 5-oxo-1-phenyl-4H-pyrazole-3-carboxylate
- NSC57876
- SMR000281479
- EN300-21390
- Q27269813
- Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate #
- 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-phenyl-, ethyl ester
- CS-0151664
- SR-01000432885
- 2-Pyrazoline-3-carboxylic acid, ethyl ester
- SR-01000432885-1
- EC 201-899-4
- Oprea1_379823
- DS-13222
- CAS-89-33-8
- 1H-Pyrazole-3-carboxylic acid,5-dihydro-5-oxo-1-phenyl-, ethyl ester
- C77005
- Z104495780
- 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylic acid ethyl ester
- NSC49150
- ethyl-5-oxo-1-phenyl-2-pyrazolin-3-carboxylat
- HMS1674J20
- DTXCID3024738
- FT-0623458
- A843133
- HMS2764N09
- 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-phenyl-, ethyl ester (6CI, 7CI, 8CI)
- 1-Phenyl-3-ethoxycarbonyle-5-pyrazolone
- 3-Carbethoxy-1-phenyl-5-pyrazolone
- 3-Carboxyethyl-1-phenylpyrazolone
- Ethyl 1-phenyl-2-pyrazolin-5-one-3-carboxylate
- Ethyl 4,5-dihydro-5-oxo-1-phenyl-1H-pyrazole-3-carboxylate
- Ethyl-1-phenyl-5-pyrazolone-3-carboxylate
- NSC 57876
- Ethyl 5-oxo-1-phenyl-4 pound not5-dihydro-1H-pyrazole-3-carboxylate
- NSC-49150
- DTXCID50349693
- NSC-57876
- DB-057128
- PCBP
- NS00004829
- 87C344GV0D
- MDL： MFCD00020764
- Inchi： 1S/C12H12N2O3/c1-2-17-12(16)10-8-11(15)14(13-10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
- InChI Key： WBFXQKNQVZMOSQ-UHFFFAOYSA-N
- SMILES： O=C(C1CC(=O)N(C2C=CC=CC=2)N=1)OCC

Computed Properties

Exact Mass: 232.08500
Monoisotopic Mass: 232.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 59

Experimental Properties

Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3
Melting Point: No data available
Boiling Point: 335.3°C at 760 mmHg
Flash Point: 156.6±23.2 °C
Refractive Index: 1.594
PSA: 58.97000
LogP: 0.84300
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：UN2811 6.1/PG 2
Safety Instruction： H302 (54.93%) H317 (45.07%)
TSCA：Yes
Storage Condition：Sealed in dry,Room Temperature(BD13873)

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Pricemore >>

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Chemenu	CM132941-1g	ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate	89-33-8	98%	1g	$267	2021-08-05
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Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Production Method

Production Method 1

40876-98-0

89-33-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; pH 2.5, 20 - 25 °C
1.2 20 - 25 °C; 4 h, 20 - 25 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; 20 - 25 °C; 6 h, 20 - 25 °C; 11 h, basified, 20 - 25 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 20 - 25 °C; 4 h, 20 - 25 °C

Reference

: Synthesis of 1-phenyl-3-carbethoxy-5-pyrazolone

Shu, Yan; Yu, Xiulan; Kong, Xiangwen; Yang, Guiqiu, Ranliao Yu Ranse, 2008, 45(1), 36-37

Production Method 2

108-56-5

61929-58-6

89-33-8

Reaction Conditions

1.1 Solvents: Ethanol ; 7 h, rt → 75 °C

Reference

: Catalytic System-Controlled Divergent Reaction Strategies for the Construction of Diversified Spiropyrazolone Skeletons from Pyrazolidinones and Diazopyrazolones

Fang, Feifei; Hu, Shulei; Li, Chunpu; Wang, Qian; Wang, Run; et al, Angewandte Chemie, 2021, 60(39), 21327-21333

Production Method 3

762-21-0

59-88-1

89-33-8

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Ethanol , Water ; 5 min, rt
1.2 3 h, rt → reflux
1.3 Reagents: Water ; cooled

Reference

: Spirocyclopropanes from Intramolecular Cyclopropanation of Pyranopyrazoles and Pyranopyrimidine-diones and Lewis Acid Mediated (3 + 2) Cycloadditions of Spirocyclopropylpyrazolones

Mukherjee, Prasun; Das, Asish R., Journal of Organic Chemistry, 2017, 82(5), 2794-2802

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Raw materials

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Preparation Products

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate (89-33-8)

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Cas no 89-33-8 (Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate)

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Security Information

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Pricemore >>

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Production Method

Production Method 1

Production Method 2

Production Method 3

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Raw materials

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Preparation Products

Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Related Literature

Related Categories

89-33-8 (Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate) Related Products